Cas no 68955-39-5 (Alcohols, C11-unsatd.)

• Product Name: Alcohols, C11-unsatd.
• CAS No: 68955-39-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 1736056
• PubChem ID: 6437709
• Update Time: 2025-04-21

Alcohols, C11-unsatd. Chemical and Physical Properties

Names and Identifiers

• Alcohols, C11-unsatd.
• (C11) Isomeric alcohols
• (5E,9E)-undeca-5,9-dien-1-ol
• EINECS 273-274-4
• 68955-39-5

• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h2-3,6-7,12H,4-5,8-11H2,1H3/b3-2+,7-6+
• InChI Key： ZOSXYZHZTMOCKL-BLWKUPHCSA-N
• SMILES： OCCCC/C=C/CC/C=C/C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols